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Compound of Interest

Compound Name: 6-iodo-1H-indole-2,3-dione

Cat. No.: B1316932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Iodoisatin, a halogenated derivative of the versatile isatin scaffold, is a compound of

significant interest in medicinal chemistry and drug discovery. The isatin core itself is a

privileged structure, known to be a constituent of various natural products and a key

pharmacophore in a multitude of synthetic compounds with a broad spectrum of biological

activities. These activities include, but are not limited to, anticancer, antiviral, antimicrobial, and

enzyme inhibitory effects.[1][2][3][4][5] The introduction of an iodine atom at the 6-position of

the isatin ring can profoundly influence the molecule's physicochemical properties and its

interactions with biological targets. Structure-activity relationship studies on isatin derivatives

have suggested that substitutions at the C5 and C6 positions can significantly impact their

biological efficacy.[6] This technical guide provides a comprehensive overview of the

fundamental chemical properties of 6-iodoisatin, presenting available data in a structured

format to aid researchers in its application for drug development and other scientific pursuits.

Core Chemical Properties
A summary of the fundamental chemical and physical properties of 6-iodoisatin is presented

below. It is important to note that while some data for the 5-iodo isomer is readily available,

specific experimental data for 6-iodoisatin is less common in publicly accessible literature.
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Property Value Source

Molecular Formula C₈H₄INO₂ [7][8]

Molecular Weight 273.03 g/mol [8]

CAS Number 20780-77-2 [7][8]

Appearance

Not explicitly reported, but

isatins are typically orange-red

crystalline solids.

Melting Point

Data not available in the

searched literature. For

comparison, the melting point

of 5-iodoisatin is 276-280 °C.

[9][10][11]

Solubility

A calculated value suggests it

is "very slightly soluble" at 0.6

g/L in water at 25 °C.

Experimental data in common

organic solvents is not readily

available.

Spectral Data (NMR, IR)

Specific experimental spectra

for 6-iodoisatin are not readily

available in the searched

literature.

Synthesis
The synthesis of multi-substituted isatin derivatives can be effectively achieved through

methods such as the Sandmeyer reaction.[12] While a detailed, step-by-step experimental

protocol specifically for the synthesis of 6-iodoisatin is not available in the reviewed literature, a

general workflow for the Sandmeyer synthesis of isatins is presented below. This can serve as

a foundational methodology for researchers aiming to synthesize this compound.
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General Experimental Workflow: Sandmeyer Synthesis
of Isatins
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Step 1: Formation of Isonitrosoacetanilide

Step 2: Cyclization to Isatin

Step 3: Purification

Substituted Aniline

Isonitrosoacetanilide Intermediate

Reaction

Chloral Hydrate & Hydroxylamine

Isonitrosoacetanilide Intermediate

Isatin Product

Cyclization

Concentrated Sulfuric Acid

Crude Isatin

Pure Isatin

Purification

Recrystallization/Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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